Cas no 2171559-16-1 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid
• CAS No: 2171559-16-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5834955
• PubChem ID: 165873731
• Update Time: 2025-06-11

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid
• 2171559-16-1
• EN300-1494850

• Inchi： 1S/C27H32N2O5/c1-2-23(25(30)28-24-15-5-3-4-14-21(24)26(31)32)29-27(33)34-16-22-19-12-8-6-10-17(19)18-11-7-9-13-20(18)22/h6-13,21-24H,2-5,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： SQXUZNOIZZVKHA-UHFFFAOYSA-N
• SMILES： OC(C1CCCCCC1NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid

Introduction to 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic Acid (CAS No. 2171559-16-1)

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid, with the CAS number 2171559-16-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure, integrates multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a cycloheptane ring, flourenyl methoxy carbonyl moiety, and an amino butanamido side chain contributes to its unique chemical properties and potential biological activities.

The structural complexity of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid suggests its utility in the development of novel drugs targeting a range of diseases. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in modulating biological pathways. The flourenyl methoxy carbonyl group, in particular, is known for its stability and ability to enhance the bioavailability of pharmaceuticals, making it a valuable component in drug design.

In the realm of drug discovery, the cycloheptane ring provides a rigid scaffold that can improve the binding affinity of a compound to its target enzyme or receptor. This structural feature is particularly relevant in the development of small-molecule inhibitors, where precise interactions are crucial for efficacy. The amino butanamido side chain further enhances the compound's potential by introducing polar interactions that can facilitate binding to hydrophilic regions of biological targets.

Recent studies have demonstrated the potential of derivatives of this compound in addressing various therapeutic challenges. For instance, research has indicated that modifications to the flourenyl methoxy carbonyl group can significantly alter the pharmacokinetic properties of a drug, leading to improved absorption and reduced metabolism. This insight has been instrumental in optimizing formulations for better clinical outcomes.

The utility of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid extends beyond mere structural diversity; it also lies in its synthetic flexibility. Chemists have leveraged this compound as a building block for more complex molecules, enabling the creation of libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening programs aimed at identifying lead compounds for further development.

The cycloheptane core of this compound is particularly noteworthy for its role in stabilizing reactive intermediates during synthesis. This stability has been exploited in multi-step synthetic routes where high yields and purity are critical. Additionally, the presence of multiple chiral centers in the molecule allows for the exploration of enantiomeric relationships, which can significantly impact drug efficacy and safety.

In conclusion, 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cycloheptane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, its importance in addressing global health challenges is likely to grow.